Cas no 115706-48-4 (2-Propanone,1-(5-isoxazolyl)-)
2-Propanone,1-(5-isoxazolyl)- structure
Product Name:2-Propanone,1-(5-isoxazolyl)-
CAS No:115706-48-4
MF:C6H7NO2
MW:125.125281572342
CID:132541
PubChem ID:14165399
Update Time:2025-09-27
2-Propanone,1-(5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(5-isoxazolyl)-
- 2-Propanone, 1-(5-isoxazolyl)- (9CI)
- 115706-48-4
- EN300-746325
- 1-(1,2-OXAZOL-5-YL)PROPAN-2-ONE
-
- Inchi： 1S/C6H7NO2/c1-5(8)4-6-2-3-7-9-6/h2-3H,4H2,1H3
- InChI Key： ANTVDRCODKYXJN-UHFFFAOYSA-N
- SMILES： O1C(=CC=N1)CC(C)=O
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
2-Propanone,1-(5-isoxazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413316-100mg |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM413316-250mg |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM413316-500mg |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM413316-1g |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-746325-1.0g |
1-(1,2-oxazol-5-yl)propan-2-one |
115706-48-4 | 95% | 1.0g |
$1500.0 | 2024-05-23 | |
| Aaron | AR009VHY-50mg |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95% | 50mg |
$503.00 | 2025-01-23 | |
| Aaron | AR009VHY-100mg |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95% | 100mg |
$738.00 | 2025-01-23 | |
| Aaron | AR009VHY-250mg |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95% | 250mg |
$1047.00 | 2025-01-23 | |
| Aaron | AR009VHY-500mg |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95% | 500mg |
$1634.00 | 2025-01-23 | |
| Aaron | AR009VHY-1g |
2-Propanone, 1-(5-isoxazolyl)- (9CI) |
115706-48-4 | 95% | 1g |
$2088.00 | 2025-03-20 |
2-Propanone,1-(5-isoxazolyl)- Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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